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Compound of Interest

Compound Name: DprE1-IN-2

Cat. No.: B608917 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of DprE1-IN-2, a potent inhibitor of the

decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1) enzyme, which is a critical component

in the cell wall biosynthesis of Mycobacterium tuberculosis.[1][2] Adherence to these

procedures is crucial to minimize environmental impact and ensure personnel safety.

Key Safety and Handling Information
Proper handling of DprE1-IN-2 in a laboratory setting is the first step in ensuring safe disposal.

The following table summarizes crucial safety and handling precautions derived from the Safety

Data Sheet (SDS).[3]
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Category Precautionary Statement Citation

Handling

Avoid inhalation, and contact

with eyes and skin. Avoid the

formation of dust and aerosols.

Use only in areas with

appropriate exhaust

ventilation.

[3]

Personal Protective Equipment

(PPE)

Ensure adequate ventilation.

Wear safety goggles with side-

shields, protective gloves, and

impervious clothing. A suitable

respirator should be used if

ventilation is inadequate.

[3]

Storage

Keep the container tightly

sealed in a cool, well-

ventilated area. Protect from

direct sunlight and sources of

ignition. Store the powder form

at -20°C and solutions in

solvent at -80°C.

[3][4]

Hygiene

Do not eat, drink, or smoke

when using this product. Wash

skin thoroughly after handling.

[3]

Spills

Collect spillage. Clean spills in

a safe manner as soon as

possible. Keep the product

away from drains, water

courses, or the soil.

[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of DprE1-IN-2 is essential for its safe

handling and disposal.
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Property Value Citation

Chemical Formula C₁₉H₂₄N₆O₂ [3]

Molecular Weight 368.43 g/mol [3]

CAS Number 1615713-87-5 [3]

Appearance Crystalline solid [5]

Purity ≥98% by HPLC [5]

Solubility Soluble in DMSO [5]

Storage Temperature -20°C [5]

Experimental Protocol: Disposal of DprE1-IN-2
The following step-by-step protocol outlines the mandatory procedure for the disposal of

DprE1-IN-2. This protocol is based on its classification as a substance harmful if swallowed

and very toxic to aquatic life with long-lasting effects.[3]

Objective: To safely dispose of DprE1-IN-2 in accordance with established safety guidelines to

prevent harm to personnel and the environment.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Designated and labeled hazardous waste container.

Chemical fume hood.

Procedure:

Preparation:

Ensure all personnel handling the waste are trained in hazardous waste disposal

procedures.
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Conduct all disposal procedures within a certified chemical fume hood to avoid inhalation

of any dust or aerosols.[3]

Wear all required PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

Segregation of Waste:

Do not mix DprE1-IN-2 waste with other waste streams unless compatibility has been

confirmed.

Keep solid DprE1-IN-2 waste separate from liquid waste containing DprE1-IN-2.

Containment of Solid Waste:

Collect unused or expired solid DprE1-IN-2 in its original container if possible, or in a

clearly labeled, sealed container.

Contaminated materials such as pipette tips, weigh boats, and gloves should be placed in

a designated, sealed, and clearly labeled hazardous waste bag or container.

Containment of Liquid Waste:

Collect solutions containing DprE1-IN-2 in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container must be compatible with the solvent used to dissolve the DprE1-IN-2.

Avoid overfilling the waste container; a general rule is to fill to no more than 80% capacity.

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "DprE1-IN-2," and the specific hazards (e.g., "Harmful if Swallowed," "Toxic to

Aquatic Life").

Include the accumulation start date on the label.

Storage Pending Disposal:
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Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

This storage area should be clearly marked as a hazardous waste accumulation point.

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for the final disposal of chemical waste. The

SDS for DprE1-IN-2 specifies that the contents and container must be disposed of at an

approved waste disposal plant.[3]

Logical Workflow for DprE1-IN-2 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of DprE1-IN-2.
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Start: DprE1-IN-2 Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Work in a Chemical Fume Hood

Step 3: Segregate Waste
(Solid vs. Liquid)

Step 4a: Collect Solid Waste
in Labeled, Sealed Container

 Solid 

Step 4b: Collect Liquid Waste
in Labeled, Leak-Proof Container

 Liquid 

Step 5: Label Container Correctly
('Hazardous Waste', Chemical Name, Hazards)

Step 6: Store in Designated
Secondary Containment Area

Step 7: Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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